Cas no 61259-13-0 (Cyclobutanecarboxylic acid, 1-(cyclopropylcarbonyl)-)

• Product Name: Cyclobutanecarboxylic acid, 1-(cyclopropylcarbonyl)-
• CAS No: 61259-13-0
• MF: C₉H₁₂O₃
• MW: 168.189783096313
• CID: 486841
• PubChem ID: 71397712
• Update Time: 2025-04-19

Cyclobutanecarboxylic acid, 1-(cyclopropylcarbonyl)- Chemical and Physical Properties

Names and Identifiers

• Cyclobutanecarboxylic acid, 1-(cyclopropylcarbonyl)-
• 1-(cyclopropanecarbonyl)cyclobutane-1-carboxylic acid
• 61259-13-0
• DTXSID70819186

• Inchi： 1S/C9H12O3/c10-7(6-2-3-6)9(8(11)12)4-1-5-9/h6H,1-5H2,(H,11,12)
• InChI Key： ITUSTTSHPKQYLO-UHFFFAOYSA-N
• SMILES： O=C(C1CC1)C1(C(=O)O)CCC1

Computed Properties

• Exact Mass: 168.07866
• Monoisotopic Mass: 168.078644241g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 236
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 54.4Ų

Experimental Properties

• PSA: 54.37